Cas no 1251575-01-5 (N-(3,4-difluorophenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide
• CAS No: 1251575-01-5
• MF: C₂₆H₂₂F₂N₄O₃
• MW: 476.474692821503
• CID: 6016657
• PubChem ID: 49669000
• Update Time: 2025-05-21

N-(3,4-difluorophenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide
• N-(3,4-difluorophenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• N-(3,4-difluorophenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide
• AKOS024486175
• F3407-3342
• N-(3,4-difluorophenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide
• 1251575-01-5

• Inchi： 1S/C26H22F2N4O3/c1-35-21-4-2-3-18(11-21)12-25(33)30-19-7-5-17(6-8-19)14-32-15-24(29-16-32)26(34)31-20-9-10-22(27)23(28)13-20/h2-11,13,15-16H,12,14H2,1H3,(H,30,33)(H,31,34)
• InChI Key： MUQZYTXUVWHABM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(CC3=CC=CC(OC)=C3)=O)C=C2)C=C(C(NC2=CC=C(F)C(F)=C2)=O)N=1

Computed Properties

• Exact Mass: 476.16599690g/mol
• Monoisotopic Mass: 476.16599690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-difluorophenyl)-1-({4-2-(3-methoxyphenyl)acetamidophenyl}methyl)-1H-imidazole-4-carboxamide

Comprehensive Analysis of N-(3,4-difluorophenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide (CAS: 1251575-01-5)

In the realm of medicinal chemistry and pharmaceutical research, N-(3,4-difluorophenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide (CAS: 1251575-01-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring an imidazole core and difluorophenyl moiety, is often explored for its potential therapeutic applications. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel pathways for drug development.

The compound's molecular formula and synthetic route have been subjects of extensive study, especially in the context of kinase inhibition and receptor modulation. With the growing demand for targeted therapies in oncology and inflammatory diseases, CAS 1251575-01-5 is frequently discussed in academic circles for its potential to interact with specific biological targets. Its carboxamide and acetamido functional groups further enhance its binding affinity, making it a candidate for high-throughput screening (HTS).

Recent advancements in computational chemistry and AI-driven drug discovery have shed light on the compound's pharmacokinetic properties. Questions like "How does CAS 1251575-01-5 interact with CYP450 enzymes?" or "What are the bioavailability challenges of imidazole derivatives?" are commonly searched, reflecting the scientific community's focus on ADME (Absorption, Distribution, Metabolism, Excretion) profiling. The integration of machine learning in predicting drug-likeness has also accelerated research around this molecule.

From a synthetic chemistry perspective, the 3-methoxyphenyl and difluorophenyl groups in N-(3,4-difluorophenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide offer unique electronic effects, influencing its reactivity and stability. Laboratories focusing on heterocyclic compounds often investigate its crystallization behavior and solubility, which are critical for formulation development. These properties align with the rising trend of green chemistry, where solvent selection and waste reduction are prioritized.

The compound's potential role in personalized medicine is another hot topic. With increasing searches for "imidazole-based therapeutics in precision oncology" and "fluorinated compounds in CNS drug design," CAS 1251575-01-5 exemplifies the convergence of structural optimization and therapeutic innovation. Its patent landscape and clinical trial prospects are also under scrutiny, as stakeholders evaluate its commercial viability.

In conclusion, N-(3,4-difluorophenyl)-1-({4-[2-(3-methoxyphenyl)acetamido]phenyl}methyl)-1H-imidazole-4-carboxamide represents a fascinating case study in modern drug discovery. Its multifaceted chemical properties and alignment with cutting-edge research trends ensure its relevance in both academic and industrial settings. As bioisosteric replacements and fragment-based drug design gain traction, this compound will likely remain a focal point for innovation.